Cas no 2138533-45-4 (2,2-difluoro-2-(1H-1,2,3-triazol-4-yl)acetic acid)

• Product Name: 2,2-difluoro-2-(1H-1,2,3-triazol-4-yl)acetic acid
• CAS No: 2138533-45-4
• MF: C₄H₃F₂N₃O₂
• MW: 163.082327127457
• CID: 6478400
• PubChem ID: 165958236
• Update Time: 2025-06-14

2,2-difluoro-2-(1H-1,2,3-triazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(1H-1,2,3-triazol-4-yl)acetic acid
• 1H-1,2,3-Triazole-5-acetic acid, α,α-difluoro-

• Inchi： 1S/C4H3F2N3O2/c5-4(6,3(10)11)2-1-7-9-8-2/h1H,(H,10,11)(H,7,8,9)
• InChI Key： WUDYBEYTEHOPKH-UHFFFAOYSA-N
• SMILES： N1C(C(F)(F)C(O)=O)=CN=N1

Experimental Properties

• Density: 1.746±0.06 g/cm3(Predicted)
• Boiling Point: 383.9±37.0 °C(Predicted)
• pka: 0.89±0.10(Predicted)

Additional information on 2,2-difluoro-2-(1H-1,2,3-triazol-4-yl)acetic acid

Comprehensive Overview of 2,2-Difluoro-2-(1H-1,2,3-triazol-4-yl)acetic Acid (CAS No. 2138533-45-4)

2,2-Difluoro-2-(1H-1,2,3-triazol-4-yl)acetic acid (CAS No. 2138533-45-4) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a 1,2,3-triazole ring with a difluoroacetic acid moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for fluorinated compounds in medicinal chemistry.

The compound's CAS number 2138533-45-4 is frequently searched in scientific databases, reflecting its growing relevance in synthetic chemistry. Its triazole core is a common pharmacophore found in antifungal, antiviral, and anticancer agents, while the difluoroacetic acid group enhances metabolic stability and bioavailability. This dual functionality positions 2,2-difluoro-2-(1H-1,2,3-triazol-4-yl)acetic acid as a valuable building block for designing next-generation therapeutics.

Recent trends in AI-driven drug discovery have further amplified interest in this compound. Computational models often highlight fluorinated triazoles as high-priority targets due to their favorable drug-like properties. For instance, the 1,2,3-triazole ring's ability to participate in hydrogen bonding and dipole interactions makes it ideal for target binding. Meanwhile, the difluoro substitution improves membrane permeability, a critical factor in optimizing drug candidates.

From a synthetic perspective, CAS 2138533-45-4 is typically prepared via click chemistry reactions, leveraging copper-catalyzed azide-alkyne cycloaddition (CuAAC). This method aligns with the industry's shift toward green chemistry principles, as it offers high yields and minimal byproducts. The compound's stability under physiological conditions also makes it suitable for prodrug development, a hot topic in precision medicine.

Environmental and regulatory considerations are increasingly shaping research around fluorinated compounds. While 2,2-difluoro-2-(1H-1,2,3-triazol-4-yl)acetic acid is not classified as hazardous, its biodegradation pathways are under study to ensure compliance with sustainable chemistry standards. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In agrochemical applications, the compound's triazole scaffold is explored for developing novel pesticides with lower environmental persistence. The difluoro group's electronegativity can modulate the reactivity of adjacent functional groups, enabling tailored interactions with biological targets. Such innovations address the agricultural sector's need for eco-friendly crop protection solutions.

Analytical characterization of 2138533-45-4 involves advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are critical for reproducibility in academic and industrial settings. Open-access datasets featuring CAS 2138533-45-4 are also contributing to collaborative research efforts.

Future directions for 2,2-difluoro-2-(1H-1,2,3-triazol-4-yl)acetic acid include exploring its role in bioconjugation and material science. For example, its carboxylic acid group can be functionalized to create polymers with unique thermal and mechanical properties. Such interdisciplinary applications highlight the compound's potential beyond traditional pharmaceutical uses.

In summary, 2,2-difluoro-2-(1H-1,2,3-triazol-4-yl)acetic acid (CAS No. 2138533-45-4) exemplifies the convergence of fluorine chemistry and heterocyclic design. Its adaptability across multiple scientific domains underscores its importance in modern research, driven by evolving demands for sustainable and high-performance chemical solutions.